Cas no 1172051-99-8 (4-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide)

• Product Name: 4-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide
• CAS No: 1172051-99-8
• MF: C₁₆H₁₃F₃N₂O₄
• MW: 354.280634641647
• CID: 5917197
• PubChem ID: 30350008
• Update Time: 2025-05-21

4-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]benzamide
• VU0646076-1
• 4-nitro-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}benzamide
• F5526-0376
• AKOS024512030
• 4-nitro-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)benzamide
• 1172051-99-8
• 4-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide

• Inchi： 1S/C16H13F3N2O4/c17-16(18,19)12-2-1-3-14(10-12)25-9-8-20-15(22)11-4-6-13(7-5-11)21(23)24/h1-7,10H,8-9H2,(H,20,22)
• InChI Key： QGSWDFGPGFUADC-UHFFFAOYSA-N
• SMILES： C(NCCOC1=CC=CC(C(F)(F)F)=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 354.08274139g/mol
• Monoisotopic Mass: 354.08274139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.2Ų

Additional information on 4-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide

Comprehensive Overview of 4-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide (CAS No. 1172051-99-8)

4-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide (CAS No. 1172051-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a nitro group and a trifluoromethyl moiety, which are known to enhance bioactivity and metabolic stability. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Its benzamide backbone further contributes to its versatility in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 4-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide has surged, driven by their role in developing next-generation therapeutics. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to improve lipophilicity and binding affinity. This compound’s CAS No. 1172051-99-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis, solubility, and stability under various conditions, highlighting its practical importance.

From an industrial perspective, 4-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide is valued for its potential as an intermediate in the production of high-value chemicals. Its nitro functionality allows for further derivatization, making it a key building block in multi-step syntheses. Environmental and regulatory concerns have also prompted studies into its biodegradability and eco-friendly synthesis routes, aligning with the global push for sustainable chemistry. Questions about its patent status and commercial availability are common among industry professionals.

The compound’s mechanism of action remains a topic of active investigation. Preliminary studies suggest that its benzamide core may interact with biological targets such as kinases or G-protein-coupled receptors. This has led to its inclusion in high-throughput screening campaigns for novel therapeutics. Researchers are particularly interested in its potential applications in cancer research and neurodegenerative diseases, areas where fluorinated compounds have shown promise. Online searches often focus on its toxicity profile and in vitro performance metrics.

In summary, 4-nitro-N-{2-3-(trifluoromethyl)phenoxyethyl}benzamide (CAS No. 1172051-99-8) represents a compelling case study in modern chemical innovation. Its structural features, combined with its broad applicability, make it a subject of enduring interest across multiple disciplines. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in science and industry today.